Cas no 1020182-12-0 ((5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone)

• Product Name: (5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone
• CAS No: 1020182-12-0
• MF: C₁₃H₇BrClIO
• MW: 421.455554246902
• CID: 2133083
• Update Time: 2023-08-04

(5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-chlorophenyl)(4-iodophenyl)Methanone
• (5-Bromo-2-chlorophenyl)(4-iodophenyl)Methanone

• Inchi： 1S/C13H7BrClIO/c14-9-3-6-12(15)11(7-9)13(17)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： LLBFZOSRFNAQGM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C(=CC=C(C=1)Br)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Topological Polar Surface Area: 17.1